Cas no 1249777-80-7 (6-Oxo-1,6-dihydro-[2,2'-bipyrimidine]-5-carboxylic acid)

• Product Name: 6-Oxo-1,6-dihydro-[2,2'-bipyrimidine]-5-carboxylic acid
• CAS No: 1249777-80-7
• MF: C₉H₆N₄O₃
• MW: 218.168941020966
• CID: 5273814
• Update Time: 2025-10-28

6-Oxo-1,6-dihydro-[2,2'-bipyrimidine]-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Oxo-1,6-dihydro-[2,2'-bipyrimidine]-5-carboxylic acid
• 6-oxo-2-(pyrimidin-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid
• [2,2'-Bipyrimidine]-5-carboxylic acid, 1,6-dihydro-6-oxo-

• Inchi： 1S/C9H6N4O3/c14-8-5(9(15)16)4-12-7(13-8)6-10-2-1-3-11-6/h1-4H,(H,15,16)(H,12,13,14)
• InChI Key： YHVWVNWCJVXBSV-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CN=C(C2N=CC=CN=2)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 382
• XLogP3: -0.2
• Topological Polar Surface Area: 105

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 6-Oxo-1,6-dihydro-[2,2'-bipyrimidine]-5-carboxylic acid

Introduction to 6-Oxo-1,6-dihydro-[2,2'-bipyrimidine]-5-carboxylic acid (CAS No. 1249777-80-7)

6-Oxo-1,6-dihydro-[2,2'-bipyrimidine]-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1249777-80-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the bipyrimidine class, a structural motif known for its broad spectrum of biological activities. The unique arrangement of nitrogen and oxygen atoms in its molecular framework imparts distinct pharmacological properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 6-Oxo-1,6-dihydro-[2,2'-bipyrimidine]-5-carboxylic acid consists of two pyrimidine rings connected by a methylene bridge. The presence of an oxo group at the 6-position and a carboxylic acid moiety at the 5-position contributes to its reactivity and potential biological interactions. This compound has been studied for its role in modulating various cellular pathways, particularly those involving DNA replication and repair mechanisms.

In recent years, there has been growing interest in bipyrimidine derivatives due to their demonstrated efficacy in targeting kinases and other enzymes involved in cancer progression. 6-Oxo-1,6-dihydro-[2,2'-bipyrimidine]-5-carboxylic acid has been investigated as a potential inhibitor of specific kinases that play a crucial role in tumor growth and metastasis. Preliminary studies suggest that this compound may interfere with the signaling cascades that drive cell proliferation, offering a promising avenue for developing novel anticancer therapies.

The carboxylic acid group in 6-Oxo-1,6-dihydro-[2,2'-bipyrimidine]-5-carboxylic acid provides opportunities for further chemical modification, enabling the synthesis of derivatives with enhanced pharmacological properties. Researchers have explored various functionalization strategies to optimize solubility, bioavailability, and target specificity. These modifications aim to improve the compound's therapeutic index while minimizing off-target effects.

One of the most compelling aspects of 6-Oxo-1,6-dihydro-[2,2'-bipyrimidine]-5-carboxylic acid is its potential application in combination therapies. The ability to synergize this compound with other chemotherapeutic agents has been a focus of several clinical investigations. By targeting multiple pathways simultaneously, combination regimens may overcome drug resistance and improve patient outcomes. Preliminary data indicate that when paired with standard-of-care treatments, 6-Oxo-1,6-dihydro-[2,2'-bipyrimidine]-5-carboxylic acid exhibits enhanced antitumor activity without significant additive toxicity.

The synthesis of 6-Oxo-1,6-dihydro-[2,2'-bipyrimidine]-5-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct larger-scale studies. The development of robust synthetic routes is critical for advancing preclinical and clinical trials.

From a medicinal chemistry perspective, 6-Oxo-1,6-dihydro-[2,2'-bipyrimidine]-5-carboxylic acid serves as an excellent starting point for structure-activity relationship (SAR) studies. By systematically varying substituents on the bipyrimidine core, researchers can dissect the contributions of different functional groups to overall biological activity. This approach has led to the identification of novel analogs with improved potency and selectivity.

The pharmacokinetic profile of 6-Oxo-1,6-dihydro-[2,2'-bipyrimidine]-5-carboxylic acid is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing dosing regimens and predicting clinical efficacy. In vitro and in vivo studies have provided valuable insights into its metabolic stability and potential drug-drug interactions.

Recent research has also explored the role of 6-Oxo-1,6-dihydro-[2,2'-bipyrimidine]-5-carboxylic acid in modulating immune responses. Its ability to interact with immune cells and influence cytokine production has implications for immunotherapy applications. By targeting specific immune checkpoints or enhancing antitumor immune responses, this compound may contribute to advancements in immunooncology.

The future directions for studying 6-Oxo-1,6-dihydro-[2,2'-bipyrimidine]-5-carboxylic acid include expanding preclinical evaluations into early-phase clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into tangible therapeutic benefits. Continued investment in research infrastructure will support these endeavors by providing the necessary resources for comprehensive characterization.

In conclusion, 6-Oxo-1 , 6 -dihydro -[ 2 , 2 '- bipy rim ine ] - 5 -car box y lic ac id ( CAS No . 1249777 -80 -7 ) represents a prom is ing compoun d with poten tial therapeutic applications across multiple disease areas . Its unique structural features , combined with its modulatory effects on key cellular pathways , make it a compelling candidate for further development . As research progresses , it is anticipated that this compound will contribute significantly to advancements in medicinal chemistry and patient care . p >